Cas no 1807393-04-9 (3,6-Dichloro-2-fluorocinnamic acid)

• Product Name: 3,6-Dichloro-2-fluorocinnamic acid
• CAS No: 1807393-04-9
• MF: C₉H₅Cl₂FO₂
• MW: 235.039204359055
• CID: 4708232
• Update Time: 2023-08-15

3,6-Dichloro-2-fluorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-2-fluorocinnamic acid

• Inchi： 1S/C9H5Cl2FO2/c10-6-2-3-7(11)9(12)5(6)1-4-8(13)14/h1-4H,(H,13,14)/b4-1+
• InChI Key： LUILXZDRKJCEJP-DAFODLJHSA-N
• SMILES： ClC1=CC=C(C(=C1/C=C/C(=O)O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Topological Polar Surface Area: 37.3